Cas no 2172609-72-0 (3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid)

• Product Name: 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid
• CAS No: 2172609-72-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5959945
• PubChem ID: 165545448
• Update Time: 2025-06-13

3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid
• EN300-1517634
• 2172609-72-0
• 3-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}prop-2-enoic acid

• Inchi： 1S/C28H26N2O5/c31-26(30-20-8-5-7-19(17-20)14-15-27(32)33)13-6-16-29-28(34)35-18-25-23-11-3-1-9-21(23)22-10-2-4-12-24(22)25/h1-5,7-12,14-15,17,25H,6,13,16,18H2,(H,29,34)(H,30,31)(H,32,33)/b15-14+
• InChI Key： ULSBFELSAZMZKK-CCEZHUSRSA-N
• SMILES： O(C(NCCCC(NC1C=CC=C(/C=C/C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid

In-Depth Analysis of 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid (CAS No. 2172609-72-0)

The compound 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid (CAS No. 2172609-72-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug discovery. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a prop-2-enoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive peptides and small molecules. Researchers are increasingly exploring its applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine and personalized therapeutics.

One of the most notable aspects of 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used to protect amino acids during peptide assembly, ensuring high yields and minimal side reactions. This compound’s compatibility with automated synthesizers has made it a staple in laboratories focused on developing novel peptide-based therapeutics, such as those targeting cancer, autoimmune diseases, and metabolic disorders. Its relevance to these high-impact areas has driven its popularity in academic and industrial research.

In addition to its synthetic utility, CAS No. 2172609-72-0 is being investigated for its potential in bioconjugation strategies. The prop-2-enoic acid segment allows for selective modification of biomolecules, enabling the creation of antibody-drug conjugates (ADCs) and other hybrid therapeutics. This aligns with the current trend of combining small molecules with biologics to enhance efficacy and reduce off-target effects. As the ADC market expands, compounds like 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid are becoming indispensable tools for researchers.

The stability and solubility of 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid are also critical factors in its widespread adoption. Unlike some traditional protecting groups, the Fmoc moiety can be removed under mild conditions, preserving the integrity of sensitive peptide sequences. This feature is particularly valuable in the synthesis of complex peptides, such as those containing post-translational modifications or non-natural amino acids. As the demand for customized peptides grows, so does the need for reliable building blocks like this compound.

From an environmental and regulatory perspective, CAS No. 2172609-72-0 is considered a safer alternative to certain hazardous reagents used in peptide chemistry. Its low toxicity profile and compatibility with green chemistry principles make it a preferred choice for sustainable research practices. This is especially relevant given the increasing emphasis on reducing the environmental footprint of pharmaceutical manufacturing. Researchers are actively exploring ways to optimize its use in large-scale production while minimizing waste and energy consumption.

Looking ahead, the versatility of 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid positions it as a key player in the next generation of therapeutic development. Whether in the context of peptide-based drugs, bioconjugation, or material science, its applications are vast and continually expanding. As scientific advancements push the boundaries of what’s possible, this compound will likely remain at the forefront of innovation, addressing unmet medical needs and improving patient outcomes.